Cas no 6050-13-1 (Diphenic anhydride)

Diphenic anhydride Properties

Names and Identifiers

• Dibenzo[c,e]oxepine-5,7-dione
• 2,2'-Biphenyldicarboxylic anhydride
• Diphenic anhydride
• benzo[d][2]benzoxepine-5,7-dione
• 2,2'-Bibenzoic Anhydride
• Dibenz[c,e]oxepin-5,7-dione
• 2,2'-Diphenyldicarboxylic anhydride
• diphenic acid anhydride
• MLS002693609
• RTSGJTANVBJFFJ-UHFFFAOYSA-N
• Dibenz[c,7-dione
• Dibenz(c,e)oxepin-5,7-dione
• dibenzo[c,e]oxepane-5,7-dione
• dibenzo[c,e]oxepin-5,7-dione
• Biphenyl-2,2'-dicarboxylic anhydride
• PubChem9490
• Diphenic anhydride, 98%
• 2,2'-Diphenic anhydride
• 2,2'-Bibenzoic An
• NSC-116225
• 2,2'-biphenyl dicarboxylic acid anhydride
• EINECS 227-950-0
• W-105250
• AKOS005215992
• 2,2'-Biphenyl-dicarboxylic acid anhydride
• AC-18960
• SY049302
• NCIOpen2_003417
• EN300-50856
• NSC 116225
• Z608059576
• NSC67689
• D0865
• DTXSID0064094
• SMR001559556
• NSC116225
• D89732
• F0001-1586
• 6050-13-1
• CHEMBL1897807
• NS00034368
• HMS3086K11
• NSC 67689
• FT-0609291
• 9-Oxatricyclo[9.4.0.0,2,7]pentadeca-1(15),2,4,6,11,13-hexaene-8,10-dione
• Diphenic anhydride, tech grade
• AS-57028
• SCHEMBL257
• NSC-67689
• A832754
• 9-OXATRICYCLO[9.4.0.0(2),?]PENTADECA-1(11),2(7),3,5,12,14-HEXAENE-8,10-DIONE
• CS-0250434
• MFCD00004993
• dibenzo[c,e]oxepine-5,7-dione
• STL146621
• DIBENZ C,E OXEPIN-5,7-DIONE
• BBL027491
• DTXCID0042822
• 2,2'-Biphenyldicarboxylic Anhydride
• +Expand

• MDL： MFCD00004993
• InChIKey： RTSGJTANVBJFFJ-UHFFFAOYSA-N
• Inchi： 1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O
• BRN： 171255

Computed Properties

• Exact Mass: 224.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 224.047344
• Heavy Atom Count: 17
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 2.30640
• PSA: 47.28000
• Refractive Index: 1.5400 (estimate)
• Water Partition Coefficient: decompose
• Boiling Point: 325.61°C (rough estimate)
• Melting Point: 224.0 to 230.0 deg-C
• Flash Point: 212 °C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 1.2337 (rough estimate)

Diphenic anhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25;S7/8
• Safety Instruction： S26-S37/39-S7/8-S24/25-S37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• Risk Phrases： R36/37/38
• TSCA：Yes

Diphenic anhydride Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters